(E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(5H-pyrrolo[3,4-d]pyrimidin-6(7H)-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(1,3-benzodioxol-5-yl)-1-(5,7-dihydropyrrolo[3,4-d]pyrimidin-6-yl)prop-2-en-1-one
• InChI: InChI=1S/C16H13N3O3/c20-16(19-7-12-6-17-9-18-13(12)8-19)4-2-11-1-3-14-15(5-11)22-10-21-14/h1-6,9H,7-8,10H2/b4-2+
• InChI Key: WBMIZCJXNXXDHZ-DUXPYHPUSA-N
• Canonical SMILES: C1C2=CN=CN=C2CN1C(=O)C=CC3=CC4=C(C=C3)OCO4
• Isomeric SMILES: C1C2=CN=CN=C2CN1C(=O)/C=C/C3=CC4=C(C=C3)OCO4
• Molecular Formula: C16H13N3O3
• Molecular Weight: 295.29 g/mol

Description

(E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(5H-pyrrolo[3,4-d]pyrimidin-6(7H)-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C16H13N3O3 and its molecular weight is 295.298. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Antimicrobial and Anticancer Activities : This compound is part of a series synthesized for evaluating antimicrobial, anticancer, and antioxidant activities. Notably, some derivatives showed higher antimicrobial activity than standard drugs like cefotaxime and fluconazole and exhibited significant anticancer and antioxidant activities (Al-Mutairi et al., 2022).

• Potential Dual Inhibitors of Enzymes : Another study designed and synthesized derivatives of this compound as potent dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), key enzymes in cancer therapy. These compounds showed promising inhibitory potency against human DHFR (Gangjee et al., 2003).

• Anti-HIV Agents : Derivatives containing the benzo[d][1,3]dioxol-5-yl group demonstrated improved anti-HIV activity. Modifications of this group resulted in compounds more effective against HIV-1 and HIV-2 than the parent compound (Mizuhara et al., 2012).

• Antioxidant Activity : Research involving the synthesis and characterization of related compounds highlighted their high antioxidant activities, with some derivatives exhibiting substantial scavenging activity against DPPH radicals, a measure of antioxidant potential (Abd-Almonuim et al., 2020).

• Electrochemical and Spectroscopic Properties : A study explored novel compounds with this core structure, analyzing their electrochemical and spectroscopic properties. These compounds showed significantly different properties due to the presence of a redox-active group and a nucleobase in the peripheries (Asaftei et al., 2011).